Cas no 2679927-01-4 (benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate)

• Product Name: benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate
• CAS No: 2679927-01-4
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5631070
• PubChem ID: 70649491
• Update Time: 2025-06-26

benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679927-01-4
• SCHEMBL12067897
• benzyl N-[(2S)-2-hydroxy-3-phenylpropyl]carbamate
• EN300-28287064
• benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate

• Inchi： 1S/C17H19NO3/c19-16(11-14-7-3-1-4-8-14)12-18-17(20)21-13-15-9-5-2-6-10-15/h1-10,16,19H,11-13H2,(H,18,20)/t16-/m0/s1
• InChI Key： CRBHLFHDVQZABG-INIZCTEOSA-N
• SMILES： O[C@H](CNC(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate

Professional Introduction to Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate (CAS No. 2679927-01-4)

Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate, a compound with the CAS number 2679927-01-4, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its specific stereochemical configuration, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of the (2S) configuration and the hydroxyl group in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug design.

The structure of Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate consists of a benzyl carbamate moiety linked to a propyl chain with a (2S) stereocenter and a hydroxyl group at the 3-position. This specific arrangement not only influences its reactivity but also its interaction with biological targets. The benzyl group, known for its stability and ease of functionalization, serves as an excellent handle for further chemical modifications, while the propyl chain with its stereocenter adds complexity that can be exploited for selective binding in biological systems.

In recent years, there has been a growing interest in chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate makes it an attractive building block for the synthesis of enantiomerically pure drugs. Researchers have leveraged this compound to develop novel molecules targeting various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate is its role in asymmetric synthesis. The (2S) stereocenter provides a precise starting point for constructing complex molecules with high enantiomeric purity. This has been particularly valuable in the development of protease inhibitors, where the correct stereochemistry is crucial for binding to biological targets. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain proteases by virtue of their chiral environment.

The hydroxyl group in Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate also contributes to its versatility as a synthetic intermediate. This functional group can undergo various chemical transformations, such as esterification, etherification, or oxidation, allowing for the creation of diverse molecular architectures. These modifications are essential for tailoring the properties of drug candidates to optimize their pharmacokinetic profiles and biological activity.

Recent advancements in computational chemistry have further enhanced the utility of Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective drugs. These computational approaches have been instrumental in predicting binding affinities and optimizing lead compounds derived from this scaffold.

The pharmaceutical industry has been particularly keen on exploring derivatives of Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate due to their potential therapeutic benefits. Preclinical studies have demonstrated that certain analogs exhibit promising activities against diseases such as cancer and neurodegenerative disorders. For example, researchers have synthesized novel kinase inhibitors based on this scaffold that show selective targeting of aberrantly activated kinases in tumor cells.

The synthetic methodologies for producing Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate have also seen significant improvements. Modern synthetic routes leverage catalytic asymmetric reactions to achieve high yields and enantiomeric purity with minimal byproducts. These advancements have made it more feasible to produce this compound on an industrial scale, facilitating its use in large-scale drug development programs.

In conclusion, Benzyl N-(2S)-2-hydroxy-3-phenylpropylcarbamate (CAS No. 2679927-01-4) stands out as a versatile and valuable compound in chiral chemistry and pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for developing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.